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Compound of Interest

1,3-Bis(4-
Compound Name:
methoxybenzoyl)adamantane

Cat. No.: B4064620

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the chemical compound 1,3-bis(4-
methoxybenzoyl)adamantane. Extensive searches of chemical databases and scientific
literature did not yield a specific CAS number for this molecule. This suggests that 1,3-bis(4-
methoxybenzoyl)adamantane is likely a novel compound that has not been widely
synthesized or characterized.

This document, therefore, provides a comprehensive overview of a proposed synthetic route,
potential research applications, and the general characteristics that can be expected from this
molecule, based on the known chemistry of the adamantane scaffold and related derivatives.

Proposed Synthesis

The synthesis of 1,3-bis(4-methoxybenzoyl)adamantane can be envisioned through a multi-
step process starting from the readily available 1,3-dibromoadamantane. The proposed
pathway involves a double Grignard reaction followed by oxidation.

Experimental Protocol:

Step 1: Synthesis of 1,3-bis(4-methoxyphenyl)adamantane

¢ In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet, magnesium turnings are placed.
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» Asmall crystal of iodine is added to activate the magnesium.

¢ A solution of 4-bromoanisole in anhydrous tetrahydrofuran (THF) is added dropwise via the
dropping funnel to initiate the formation of the Grignard reagent (4-
methoxyphenylmagnesium bromide).

e Once the Grignard reagent formation is complete, a solution of 1,3-dibromoadamantane in
anhydrous THF is added dropwise at O °C.

e The reaction mixture is then allowed to warm to room temperature and subsequently
refluxed for several hours to ensure the completion of the double substitution reaction.

e The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium
chloride.

e The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

e The combined organic extracts are dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure to yield the crude 1,3-bis(4-
methoxyphenyl)adamantane.

 Purification can be achieved by column chromatography on silica gel.
Step 2: Oxidation to 1,3-bis(4-methoxybenzoyl)adamantane

e The purified 1,3-bis(4-methoxyphenyl)adamantane is dissolved in a suitable solvent mixture,
such as acetic acid and acetic anhydride.

e A strong oxidizing agent, for instance, chromium trioxide (CrQOs) or potassium permanganate
(KMnOa), is added portion-wise while maintaining the reaction temperature.

e The reaction is monitored by thin-layer chromatography (TLC) until the starting material is
consumed.

e Upon completion, the excess oxidant is quenched, for example, by the addition of
isopropanol.
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e The mixture is then poured into ice water and the product is extracted with a suitable organic
solvent like dichloromethane.

» The organic layer is washed with a saturated sodium bicarbonate solution and brine, then
dried over anhydrous sodium sulfate.

e The solvent is evaporated, and the resulting crude product, 1,3-bis(4-
methoxybenzoyl)adamantane, is purified by recrystallization or column chromatography.
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Potential Research Interest and Applications

Adamantane derivatives are of significant interest in medicinal chemistry and materials science
due to the unique properties conferred by the rigid, lipophilic adamantane cage. The
introduction of adamantane moieties can enhance the therapeutic index of drugs by improving
their pharmacokinetic and pharmacodynamic profiles.

Derivatives of adamantane are known to exhibit a wide range of biological activities, including
antiviral, antibacterial, and anticancer properties.[1][2][3] The 1,3-disubstitution pattern on the
adamantane core allows for the creation of molecules with specific spatial orientations of
functional groups, which can be crucial for binding to biological targets.

The 4-methoxybenzoyl groups in the target molecule are also of interest. The methoxy group
can participate in hydrogen bonding and can influence the electronic properties of the benzoyl
moiety. Compounds containing benzoyl groups have been investigated for various biological
activities.

Given these characteristics, 1,3-bis(4-methoxybenzoyl)adamantane could be a candidate for
investigation in the following areas:

o Antiviral Research: As a potential analogue of known adamantane-based antiviral drugs.

» Anticancer Drug Development: The rigid scaffold could be used to present the
pharmacophoric benzoyl groups in a specific orientation for interaction with anticancer
targets.

o Materials Science: The rigid and symmetric nature of the molecule could lead to interesting
properties in crystal engineering and the development of novel materials.

Physicochemical Data (Predicted)

Due to the absence of experimental data, the following table summarizes predicted
physicochemical properties for 1,3-bis(4-methoxybenzoyl)adamantane. These values are
estimations and should be confirmed by experimental analysis.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.mdpi.com/1422-8599/2017/4/M968
https://www.arkat-usa.org/get-file/70134/
https://en.wikipedia.org/wiki/Adamantane
https://www.benchchem.com/product/b4064620?utm_src=pdf-body
https://www.benchchem.com/product/b4064620?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4064620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Predicted Value

Molecular Formula C26H2804

Molecular Weight 404.50 g/mol

XLogP3 5.5

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 4

Topological Polar Surface Area 52.6 A2

Heavy Atom Count 30
Conclusion

While 1,3-bis(4-methoxybenzoyl)adamantane is not a commercially available or well-
documented compound, a plausible synthetic route can be designed based on established
organic chemistry principles. The unique combination of a rigid adamantane core and two 4-
methoxybenzoyl substituents makes it an interesting target for synthesis and evaluation in the
fields of medicinal chemistry and materials science. The information provided in this guide
serves as a foundational resource for researchers interested in exploring the synthesis and
properties of this novel adamantane derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on 1,3-Bis(4-
methoxybenzoyl)adamantane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4064620#1-3-bis-4-methoxybenzoyl-adamantane-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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